Cas no 1697-03-6 (Ethanone,2-[bis(2-chloroethyl)amino]-1-(4-morpholinyl)-, hydrochloride (1:1))
1697-03-6 structure
Product Name:Ethanone,2-[bis(2-chloroethyl)amino]-1-(4-morpholinyl)-, hydrochloride (1:1)
CAS No:1697-03-6
MF:C10H19Cl3N2O2
MW:305.629060029984
CID:205014
PubChem ID:121162
Update Time:2025-04-19
Ethanone,2-[bis(2-chloroethyl)amino]-1-(4-morpholinyl)-, hydrochloride (1:1) Chemical and Physical Properties
Names and Identifiers
-
- Ethanone,2-[bis(2-chloroethyl)amino]-1-(4-morpholinyl)-, hydrochloride (1:1)
- 2-[bis(2-chloroethyl)amino]-1-morpholin-4-ylethanone,hydrochloride
- 1697-03-6
- Morpholine, 4-((bis(2-chloroethyl)amino)acetyl)-, hydrochloride
- DTXSID40168739
- 2-(Bis(2-chloroethyl)amino)acetomorpholide hydrochloride
- 4-((Bis(2-chloroethyl)amino)acetyl)morpholine hydrochloride
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- Inchi: 1S/C10H18Cl2N2O2.ClH/c11-1-3-13(4-2-12)9-10(15)14-5-7-16-8-6-14;/h1-9H2;1H
- InChI Key: BKBNKCDLQKFEIX-UHFFFAOYSA-N
- SMILES: ClCCN(CCCl)CC(N1CCOCC1)=O.Cl
Computed Properties
- Exact Mass: 304.05147
- Monoisotopic Mass: 304.051211g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 6
- Complexity: 205
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 32.8Ų
Experimental Properties
- PSA: 32.78
Ethanone,2-[bis(2-chloroethyl)amino]-1-(4-morpholinyl)-, hydrochloride (1:1) Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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